N-[2-(4-chlorophenyl)-2-(methoxyimino)ethyl]-2-thiophenecarboxamide

• IUPAC Name: N-[(2E)-2-(4-chlorophenyl)-2-methoxyiminoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13ClN2O2S/c1-19-17-12(10-4-6-11(15)7-5-10)9-16-14(18)13-3-2-8-20-13/h2-8H,9H2,1H3,(H,16,18)/b17-12-
• InChI Key: XHNLLPUETGJWPI-ATVHPVEESA-N
• Canonical SMILES: CON=C(CNC(=O)C1=CC=CS1)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CO/N=C(/CNC(=O)C1=CC=CS1)\C2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

N-[2-(4-chlorophenyl)-2-(methoxyimino)ethyl]-2-thiophenecarboxamide, also known as CPI-455, is a small molecule inhibitor that has shown potential in treating various types of cancer.

Scientific Research Applications

Molecular Structure and Computational Studies

Research into the molecular structure of related thioamide derivatives, such as the study on ethyl 2-{[(Z)3-(4-chlorophenyl)-3-hydroxy-2-propene-1-thione] amino} acetate, reveals insights into their crystalline forms and vibrational frequencies. These studies involve advanced techniques like X-ray diffraction, FT-IR, FT-Raman, and 1H NMR, alongside computational methods to optimize geometry and predict vibrational frequencies, demonstrating the compound's Z-conformation and the rotational barrier of the CN bond (Prasanth et al., 2015).

Synthetic Applications and Chemical Properties

Synthetic applications of related compounds are explored through various chemical reactions, highlighting their utility in producing novel materials with potential applications. For example, the facile ring closure of 5-amino-2-(ethylthio)thiazole-4-carboxamide to afford thiazolo[5,4-d]pyrimidin-7(6H)-one showcases the compound's reactivity and potential in creating products with molluscicidal properties (El-bayouki & Basyouni, 1988). Another study involves the copolymerization of methoxyallene with 4-chlorophenyl isocyanate, leading to polyamide with reactive exo-methylene groups, indicating the versatility of similar compounds in polymer science (Mizuya, Yokozawa, & Endo, 1989).

Applications in Sensor Development

The development of new polythiophene derivatives as fluorescent sensors for detecting heavy metal ions and amino acids demonstrates the application of related compounds in creating sensitive and selective sensors. This research emphasizes the compound's ability to undergo significant fluorescence changes upon interaction with specific ions, providing a powerful tool for environmental monitoring and healthcare (Guo, Li, Pei, & Zhang, 2015).